Cas no 885273-61-0 (1H-Indole-2-carboxylicacid, 5-bromo-3-(2-carboxyethenyl)-, 2-ethyl ester)

• Product Name: 1H-Indole-2-carboxylicacid, 5-bromo-3-(2-carboxyethenyl)-, 2-ethyl ester
• CAS No: 885273-61-0
• MF: C₁₄H₁₂BrNO₄
• MW: 338.153383255005
• MDL: MFCD04114764
• CID: 711040
• PubChem ID: 72208382
• Update Time: 2025-07-14

1H-Indole-2-carboxylicacid, 5-bromo-3-(2-carboxyethenyl)-, 2-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 5-bromo-3-(2-carboxyethenyl)-, 2-ethyl ester
• 3-(5-bromo-2-ethoxycarbonyl-1H-indol-3-yl)prop-2-enoic acid
• ETHYL 5-BROMO-3-(2-CARBOXY-VINYL)-1H-INDOLE-2-CARBOXYLATE,
• 3-(5-Bromo-2-(ethoxycarbonyl)-1H-indol-3-yl)acrylic acid
• Ethyl 5-bromo-3-(2-carboxy-vinyl)-1H-indole-2-carboxylate
• 2-Ethyl 5-bromo-3-(2-carboxyethenyl)-1H-indole-2-carboxylate (ACI)
• MFCD04114764
• 3-(5-Bromo-2-(ethoxycarbonyl)-1H-indol-3-yl)acrylicacid
• CS-0340767
• (E)-3-(5-bromo-2-ethoxycarbonyl-1H-indol-3-yl)prop-2-enoic acid
• 885273-61-0
• 3-[5-Bromo-2-(ethoxycarbonyl)-1H-indol-3-yl]prop-2-enoic acid
• (2E)-3-[5-BROMO-2-(ETHOXYCARBONYL)-1H-INDOL-3-YL]PROP-2-ENOIC ACID

• MDL： MFCD04114764
• Inchi： 1S/C14H12BrNO4/c1-2-20-14(19)13-9(4-6-12(17)18)10-7-8(15)3-5-11(10)16-13/h3-7,16H,2H2,1H3,(H,17,18)
• InChI Key： FSVMBOPUCLYWEE-UHFFFAOYSA-N
• SMILES： O=C(C=CC1=C(C(OCC)=O)NC2C1=CC(=CC=2)Br)O

Computed Properties

• Exact Mass: 336.99500
• Monoisotopic Mass: 336.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 79.39000
• LogP: 3.20490

Additional information on 1H-Indole-2-carboxylicacid, 5-bromo-3-(2-carboxyethenyl)-, 2-ethyl ester

1H-Indole-2-carboxylic acid, 5-bromo-3-(2-carboxyethenyl)-, 2-ethyl ester (CAS No. 885273-61-0): A Comprehensive Overview

1H-Indole-2-carboxylic acid, 5-bromo-3-(2-carboxyethenyl)-, 2-ethyl ester (CAS No. 885273-61-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as 5-bromo-3-(2-carboxyethenyl)-1H-indole-2-carboxylic acid 2-ethyl ester, is a derivative of indole, a fundamental building block in the synthesis of various bioactive molecules. The presence of the bromine atom and the carboxyethenyl group imparts unique chemical and biological properties to this compound, making it a valuable candidate for further investigation.

The structure of 1H-Indole-2-carboxylic acid, 5-bromo-3-(2-carboxyethenyl)-, 2-ethyl ester is characterized by a central indole ring with a carboxylic acid group at the 2-position and a bromine atom at the 5-position. The 3-position is substituted with a carboxyethenyl group, which is further esterified with an ethyl group. This intricate arrangement of functional groups contributes to the compound's stability and reactivity in various chemical reactions.

Recent research has highlighted the potential of 1H-Indole-2-carboxylic acid, 5-bromo-3-(2-carboxyethenyl)-, 2-ethyl ester in the development of novel therapeutic agents. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, which are crucial for treating various diseases such as arthritis and neurodegenerative disorders. The bromine atom in the structure plays a critical role in modulating these biological activities by enhancing the compound's affinity for specific cellular targets.

In addition to its pharmacological properties, 1H-Indole-2-carboxylic acid, 5-bromo-3-(2-carboxyethenyl)-, 2-ethyl ester has been explored for its potential as a lead compound in drug discovery. Its unique structure allows for easy modification through synthetic chemistry techniques, enabling researchers to develop analogs with improved efficacy and reduced side effects. For instance, substituting the bromine atom with other halogens or functional groups can significantly alter the compound's biological activity and pharmacokinetic properties.

The synthesis of 1H-Indole-2-carboxylic acid, 5-bromo-3-(2-carboxyethenyl)-, 2-ethyl ester typically involves multi-step reactions starting from readily available precursors. One common approach involves the condensation of an indole derivative with a suitable aldehyde or ketone followed by esterification to introduce the ethyl group. Advanced synthetic methods such as transition-metal-catalyzed cross-coupling reactions have also been employed to enhance the efficiency and yield of the synthesis process.

The pharmacological profile of 1H-Indole-2-carboxylic acid, 5-bromo-3-(2-carboxyethenyl)-, 2-ethyl ester has been extensively studied using both in vitro and in vivo models. In cell-based assays, this compound has demonstrated potent inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. Animal studies have further confirmed its anti-inflammatory activity in models of acute and chronic inflammation. These findings suggest that 1H-Indole-2-carboxylic acid, 5-bromo-3-(2-carboxyethenyl)-, 2-ethyl ester could be a promising candidate for developing new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 1H-Indole-2-carboxylic acid, 5-bromo-3-(2-carboxyethenyl)-, 2-ethyl ester has also shown potential as an antioxidant agent. Oxidative stress is a key factor in many diseases, including cardiovascular disorders and cancer. The ability of this compound to scavenge free radicals and protect cells from oxidative damage makes it an attractive target for therapeutic intervention. Preclinical studies have indicated that it can effectively reduce oxidative stress markers in both cellular and animal models.

The safety profile of 1H-Indole-2-carboxylic acid, 5-bromo-3-(2-carboxyethenyl)-, 2-ethyl ester is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have revealed that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 1H-Indole-2-carboxylic acid, 5-bromo-3-(2-carboxyethenyl)-, 2-ethyl ester (CAS No. 885273-61-0) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new therapeutic agents targeting inflammation and oxidative stress-related diseases. Ongoing research continues to explore its full potential and optimize its properties for clinical applications.